7-amino-N-methylheptanamide hydrochloride
Overview
Description
7-Amino-N-methylheptanamide hydrochloride, also known as 7-Amino-N-methylheptanamide HCl, is an organic compound with a molecular formula of C7H17ClN2O. It is a white, crystalline solid with a melting point of 197-198°C. 7-Amino-N-methylheptanamide HCl is used in scientific research as a reagent for synthesizing various compounds, as well as for its biochemical and physiological effects.
Scientific Research Applications
7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl is used in scientific research as a reagent for synthesizing various compounds. It is also used in the synthesis of a variety of drugs, including anti-inflammatory agents, anticonvulsants, and antipsychotics. In addition, 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl is used in the synthesis of various peptides and proteins.
Mechanism of Action
7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl acts as a substrate for the enzyme choline acetyltransferase (ChAT). ChAT is responsible for the synthesis of acetylcholine, a neurotransmitter involved in the regulation of various physiological processes. 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl is also known to inhibit the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of acetylcholine.
Biochemical and Physiological Effects
7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl has been shown to have a variety of biochemical and physiological effects. In particular, it has been found to have anticonvulsant, anti-inflammatory, and antipsychotic effects. In addition, 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
The use of 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl in laboratory experiments has several advantages. It is a highly soluble compound, making it easy to work with in a variety of experimental settings. In addition, it is an inexpensive reagent, making it cost-effective for use in laboratory experiments. However, there are some limitations to its use. 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl is a highly reactive compound, and it can be toxic if not handled properly.
Future Directions
There are several potential future directions for the use of 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl. One potential direction is its use in the development of new drugs, such as anti-inflammatory agents, anticonvulsants, and antipsychotics. Additionally, 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl could be used in the development of new peptides and proteins. Finally, further research is needed to better understand the biochemical and physiological effects of 7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl and its potential therapeutic applications.
Synthesis Methods
7-amino-N-methylheptanamide hydrochloridethylheptanamide HCl can be synthesized from the reaction of N-methylheptanamide and hydrochloric acid. The reaction is conducted in a two-step process. In the first step, N-methylheptanamide is reacted with hydrochloric acid to form 7-amino-N-methylheptanamide hydrochloride. The second step involves the addition of water to the reaction mixture, which results in the formation of a crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-amino-N-methylheptanamide hydrochloride involves the reaction of heptanoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with methylamine to form the amide. The amide is then treated with hydrogen chloride gas to form the hydrochloride salt of the final product.", "Starting Materials": [ "Heptanoic acid", "Thionyl chloride", "Methylamine", "Hydrogen chloride gas" ], "Reaction": [ "Heptanoic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form the corresponding acid chloride.", "The acid chloride is then reacted with excess methylamine in anhydrous conditions to form the amide intermediate.", "The amide intermediate is then treated with hydrogen chloride gas to form the hydrochloride salt of the final product, 7-amino-N-methylheptanamide hydrochloride." ] } | |
CAS RN |
2728573-09-7 |
Product Name |
7-amino-N-methylheptanamide hydrochloride |
Molecular Formula |
C8H19ClN2O |
Molecular Weight |
194.7 |
Purity |
95 |
Origin of Product |
United States |
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